2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide

• IUPAC Name: 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C10H16ClN3O/c1-6(2)14-8(4)10(7(3)13-14)12-9(15)5-11/h6H,5H2,1-4H3,(H,12,15)
• InChI Key: PAAJIIBRAOGTBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C)NC(=O)CCl
• Molecular Formula: C10H16ClN3O
• Molecular Weight: 229.71 g/mol

Description

2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications. This compound is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide is not well understood. However, studies have shown that this compound has the potential to interact with various biological targets, including enzymes and receptors. This interaction can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been shown to have antitumor activity, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide in lab experiments is its high purity and stability. This compound is easy to synthesize and can be obtained in high yield. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are various future directions for the use of 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide in scientific research. One of the most promising directions is its use in the development of new drugs for cancer treatment. Additionally, this compound can be used to synthesize other compounds with potential biological activity. Furthermore, the mechanism of action of this compound can be further studied to gain a better understanding of its biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide can be achieved using various methods. One of the most common methods is the reaction of 3,5-dimethyl-1-propan-2-ylpyrazole-4-carboxylic acid with thionyl chloride, followed by the reaction with ethylamine. This method yields the desired compound in good yield and high purity.

Scientific Research Applications

2-chloro-N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)acetamide has been extensively studied for its potential use in various scientific research applications. One of the most significant applications of this compound is its use as a building block in the synthesis of other compounds. It has been used to synthesize various pyrazole derivatives, which have shown promising results in various biological assays.